Ethanamine, 1-(2,4-cyclopentadien-1-ylidene)-N,N-dimethyl-

• CAS RN: 14469-77-3
• Molecular Formula: C9H13N
• Molecular Weight: 135.21 g/mol
• IUPAC Name: 1-cyclopenta-2,4-dien-1-ylidene-N,N-dimethylethanamine
• InChI: InChI=1S/C9H13N/c1-8(10(2)3)9-6-4-5-7-9/h4-7H,1-3H3
• InChI Key: BPGXHDOZADSNLT-UHFFFAOYSA-N
• SMILES: CC(=C1C=CC=C1)N(C)C

Description

Ethanamine, 1-(2,4-cyclopentadien-1-ylidene)-N,N-dimethyl- is a chemical compound that has gained significant attention in scientific research due to its various potential applications.

Mechanism Of Action

The mechanism of action of Ethanamine is not yet fully understood. However, it is believed to act as a Lewis acid, which can coordinate with electron-rich molecules to form stable complexes. This property has been exploited in various applications, including catalysis and materials science.

Biochemical And Physiological Effects

There is limited information available on the biochemical and physiological effects of Ethanamine. However, it has been shown to be relatively non-toxic and does not exhibit any significant side effects at low concentrations.

Advantages And Limitations For Lab Experiments

One of the main advantages of using Ethanamine in lab experiments is its versatility. It can be used as a building block for the synthesis of various organic compounds and materials. Additionally, it is relatively stable and easy to handle. However, one of the limitations of using Ethanamine is its high cost, which can limit its use in large-scale experiments.

Future Directions

There are several potential future directions for research on Ethanamine. One area of interest is the development of new synthetic routes for the production of Ethanamine, which could reduce its cost and increase its availability. Additionally, there is potential for the development of new applications for Ethanamine in fields such as catalysis, materials science, and drug discovery.
Conclusion:
In conclusion, Ethanamine, 1-(2,4-cyclopentadien-1-ylidene)-N,N-dimethyl-, is a versatile chemical compound that has potential applications in various scientific fields. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Future research on Ethanamine has the potential to lead to the development of new materials and compounds with unique properties and applications.

Synthesis Methods

Ethanamine can be synthesized through a multi-step process that involves the reaction of cyclopentadiene with dimethylamine in the presence of a catalyst. The resulting product is then purified through various techniques, including distillation and chromatography, to obtain pure Ethanamine.

Scientific Research Applications

Ethanamine has been extensively studied for its potential applications in various scientific fields, including materials science, organic chemistry, and drug discovery. It has been used as a building block in the synthesis of various organic compounds, including pharmaceuticals and agrochemicals. Additionally, Ethanamine has been used in the development of new materials with unique properties, such as high thermal stability and electrical conductivity.